Cas no 1841161-34-9 ((3S)-3-Amino-4,5-dimethylhexanoic acid)

• Product Name: (3S)-3-Amino-4,5-dimethylhexanoic acid
• CAS No: 1841161-34-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5744648
• PubChem ID: 131218072
• Update Time: 2025-05-25

(3S)-3-Amino-4,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-4,5-dimethylhexanoic acid
• (3S)-3-Amino-4,5-dimethylhexanoicacid
• EN300-1286937
• 1841161-34-9
• 3-Amino-4,5-dimethylhexanoic acid
• CID 131218072
• Hexanoic acid, 3-amino-4,5-dimethyl-, (3S)-

• Inchi： 1S/C8H17NO2/c1-5(2)6(3)7(9)4-8(10)11/h5-7H,4,9H2,1-3H3,(H,10,11)/t6?,7-/m0/s1
• InChI Key： JNILHKVTKKZTKO-MLWJPKLSSA-N
• SMILES： OC(C[C@@H](C(C)C(C)C)N)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 259.2±23.0 °C(Predicted)
• pka: 3.79±0.10(Predicted)

Additional information on (3S)-3-Amino-4,5-dimethylhexanoic acid

(3S)-3-Amino-4,5-Dimethylhexanoic Acid: A Comprehensive Overview

(3S)-3-Amino-4,5-Dimethylhexanoic Acid, with the CAS number 1841161-34-9, is a unique organic compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a derivative of hexanoic acid, featuring an amino group at the 3rd position and methyl groups at the 4th and 5th positions. The stereochemistry at the 3rd carbon (S configuration) plays a crucial role in its biological activity and functional properties.

The structural uniqueness of (3S)-3-Amino-4,5-Dimethylhexanoic Acid makes it a valuable molecule for exploring various applications in drug design and development. Recent studies have highlighted its potential as a building block for peptide synthesis, where its stereochemistry and side-chain modifications can significantly influence the overall properties of the resulting peptides. Moreover, its ability to form stable amide bonds has made it a preferred choice in constructing bioactive molecules with tailored functionalities.

One of the most promising areas of research involving this compound is its role in targeted drug delivery systems. Scientists have investigated its capacity to serve as a carrier for hydrophobic drugs, leveraging its amphipathic nature to enhance drug solubility and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (3S)-3-Amino-4,5-Dimethylhexanoic Acid could effectively encapsulate poorly soluble anticancer agents, leading to improved therapeutic outcomes in preclinical models.

In addition to its applications in drug delivery, this compound has shown potential in enzyme inhibition studies. Researchers have utilized it as a substrate for protease inhibitors, where its stereochemistry plays a pivotal role in determining enzyme specificity and catalytic efficiency. A recent breakthrough reported in the Nature Communications highlighted how slight modifications to the methyl groups on positions 4 and 5 could significantly alter the binding affinity of this compound to target enzymes, paving the way for novel therapeutic strategies.

The synthesis of (3S)-3-Amino-4,5-Dimethylhexanoic Acid has also been optimized through advancements in asymmetric catalysis. Traditional methods often relied on multi-step reactions with low yields; however, modern techniques incorporating chiral catalysts have enabled high-yield enantioselective syntheses. These improvements not only enhance scalability but also reduce production costs, making this compound more accessible for large-scale applications.

Furthermore, computational modeling studies have provided deeper insights into the molecular interactions of this compound with biological systems. Using molecular dynamics simulations and docking studies, researchers have elucidated how the spatial arrangement of its functional groups influences its binding modes with proteins and other biomolecules. These findings are critical for designing analogs with enhanced bioactivity and reduced off-target effects.

In conclusion, (3S)-3-Amino-4,5-Dimethylhexanoic Acid stands as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the pharmaceutical and biochemical industries.